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Compound of Interest

Compound Name: Thiazole-2-carboxylic acid

Cat. No.: B082198

For Researchers, Scientists, and Drug Development Professionals

Thiazole-2-carboxylic acid is a heterocyclic organic compound that serves as a critical
building block in the synthesis of a wide range of biologically active molecules. Its versatile
structure is of significant interest in medicinal chemistry and materials science. This document
provides a detailed guide to its fundamental molecular properties.

Core Molecular Data

The essential molecular information for Thiazole-2-carboxylic acid is summarized in the table
below. This data is fundamental for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value

Molecular Formula C4HsNO:2S
Molecular Weight 129.14 g/mol [1][2]
CAS Number 14190-59-1[1][2]

Experimental Protocols

While this guide focuses on the core molecular data, the synthesis of Thiazole-2-carboxylic
acid can be achieved through various experimental protocols. A common method involves the
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hydrolysis of ethyl 2-thiazolecarboxylate.

General Synthesis Protocol: Hydrolysis of Ethyl 2-Thiazolecarboxylate

Reaction Setup: Dissolve ethyl 2-thiazolecarboxylate in ethanol.

o Hydrolysis: Add a 2N aqueous solution of potassium hydroxide (KOH) to the reaction
mixture.

 Stirring: Allow the mixture to stir at room temperature for a period of 2 hours to ensure
complete hydrolysis.

 Acidification: Acidify the reaction mixture with a 2N hydrochloric acid (HCI) solution.

o Crystallization: Allow the acidified mixture to stand, typically overnight, to facilitate the
precipitation of needle-like crystals.

« |solation: Collect the precipitated crystals of Thiazole-2-carboxylic acid by filtration.

Logical Relationships

The relationship between the common name of the compound and its fundamental molecular
properties can be visualized as a direct logical flow.

Thiazole-2-carboxylic Acid

has

Molecular Formula
CsH3NO2S

results in

Molecular Weight
129.14 g/mol
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Figure 1: Relationship between compound name and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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